Cas no 2138251-11-1 (1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperazine)

• Product Name: 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperazine
• CAS No: 2138251-11-1
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5999667
• PubChem ID: 165749838
• Update Time: 2025-05-25

1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-({hexahydrofuro[2,3-c]furan-2-yl}methyl)piperazine
• EN300-741461
• 2138251-11-1
• 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperazine

• Inchi： 1S/C11H20N2O2/c1-3-13(4-2-12-1)6-10-5-9-7-14-8-11(9)15-10/h9-12H,1-8H2
• InChI Key： NAVCVVYZHBXZLQ-UHFFFAOYSA-N
• SMILES： O1C(CN2CCNCC2)CC2COCC12

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 33.7Ų

Additional information on 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperazine

Recent Advances in the Study of 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperazine (CAS: 2138251-11-1)

The compound 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperazine (CAS: 2138251-11-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fused furan and piperazine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperazine, achieving higher yields and purity compared to previous methods. The researchers employed a novel catalytic system that improved the efficiency of the key cyclization step, which could facilitate larger-scale production for further pharmacological testing.

Pharmacological evaluations have revealed that this compound exhibits notable activity as a modulator of certain G protein-coupled receptors (GPCRs). Preliminary in vitro studies indicate selective binding affinity for serotonin and dopamine receptor subtypes, suggesting potential applications in neurological disorders. However, researchers caution that extensive structure-activity relationship (SAR) studies are needed to optimize selectivity and reduce off-target effects.

In the realm of antimicrobial research, a recent preprint on BioRxiv reported that derivatives of 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperazine demonstrated moderate activity against drug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell membrane integrity, though the exact mechanism remains under investigation. These findings open new avenues for developing novel antibiotics in the face of growing antimicrobial resistance.

From a drug delivery perspective, the compound's unique physicochemical properties have attracted interest for nanoparticle formulation. Its balanced lipophilicity and hydrogen bonding capacity make it a candidate for improving drug solubility and bioavailability. A 2024 patent application describes its use in enhancing the delivery of poorly water-soluble anticancer agents.

While the current research landscape shows promise, several challenges remain. The metabolic stability and toxicity profile of 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperazine require comprehensive evaluation. Ongoing studies are employing advanced techniques like cryo-EM and molecular dynamics simulations to better understand its interactions with biological targets at atomic resolution.

The compound's versatility as a building block in medicinal chemistry is becoming increasingly apparent. Its rigid yet functionalizable structure offers multiple sites for chemical modification, enabling the creation of diverse libraries for high-throughput screening. Several pharmaceutical companies have included this scaffold in their fragment-based drug discovery programs.

In conclusion, 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperazine represents an exciting area of research with multiple potential applications. As studies progress from bench to bedside, this compound may yield important therapeutic agents across various disease areas. Future research directions should focus on optimizing its pharmacological profile and exploring its full therapeutic potential through rigorous preclinical evaluation.